Cas no 246018-81-5 (L-Prolyl-L-lysyl-L-alanyl-L-prolyl-L-seryl-L-alanyl-L-glutamine)

• Product Name: L-Prolyl-L-lysyl-L-alanyl-L-prolyl-L-seryl-L-alanyl-L-glutamine
• CAS No: 246018-81-5
• MF: C₃₀H₅₁N₉O₁₀
• MW: 697.780246973038
• CID: 2847313
• Update Time: 2023-08-10

L-Prolyl-L-lysyl-L-alanyl-L-prolyl-L-seryl-L-alanyl-L-glutamine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[(2S)-pyrrolidine-2-carbonyl]amino]hexanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]propano
• (2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-6-amino-2-[[(2S)-pyrrolidine-2-carbonyl]amino]hexanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]-
• L-Prolyl-L-lysyl-L-alanyl-L-prolyl-L-seryl-L-alanyl-L-glutamine

• Inchi： 1S/C30H51N9O10/c1-16(24(42)37-20(30(48)49)10-11-23(32)41)34-27(45)21(15-40)38-28(46)22-9-6-14-39(22)29(47)17(2)35-26(44)19(7-3-4-12-31)36-25(43)18-8-5-13-33-18/h16-22,33,40H,3-15,31H2,1-2H3,(H2,32,41)(H,34,45)(H,35,44)(H,36,43)(H,37,42)(H,38,46)(H,48,49)/t16-,17-,18-,19-,20-,21-,22-/m0/s1
• InChI Key： VLCUUBYLMRWFIM-CPDXTSBQSA-N
• SMILES： O=C([C@H](C)NC([C@H](CCCCN)NC([C@@H]1CCCN1)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCC(N)=O)=O)=O)CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 49
• Rotatable Bond Count: 20
• Complexity: 1220
• XLogP3: -6
• Topological Polar Surface Area: 305